4-((3-bromopyridin-2-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(3-bromopyridin-2-yl)oxy-N-(2-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C17H17BrFN3O2/c18-13-4-3-9-20-16(13)24-12-7-10-22(11-8-12)17(23)21-15-6-2-1-5-14(15)19/h1-6,9,12H,7-8,10-11H2,(H,21,23)
• InChI Key: SOZAWOWWPWWKRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Br)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17BrFN3O2
• Molecular Weight: 394.2 g/mol

Description

4-((3-bromopyridin-2-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Discovery and Development of Met Kinase Inhibitors

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors. Through substitution at various positions, improvements in enzyme potency, aqueous solubility, and kinase selectivity were achieved. The research highlighted the advancement of one such compound into phase I clinical trials due to its excellent efficacy, pharmacokinetic, and preclinical safety profiles, demonstrating its potential in cancer treatment and further drug development (Schroeder et al., 2009).

Radiotracer Development for PET Imaging

The study on nucleophilic displacement of bromide in 4-bromopyrazole rings with [18F]fluoride led to the synthesis of radiolabeled compounds, including N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide. This compound, a potential radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET), was synthesized with high specific radioactivity and radiochemical purity. This research contributes to the development of diagnostic tools for neurological conditions (Katoch-Rouse & Horti, 2003).

Synthesis and Computational Studies of NLO Properties

The synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide and its analogs through a three-component reaction was explored. This study included characterizing the compounds using various techniques and investigating their non-linear optical (NLO) properties and molecular docking analyses. The compounds exhibited potential for inhibition of tubulin polymerization and anticancer activity, showcasing the intersection of synthetic chemistry, computational studies, and biological applications (Jayarajan et al., 2019).

Orexin-1 Receptor Mechanisms and Eating Disorders

Research into Orexin (OX) receptors and their role in feeding, arousal, stress, and drug abuse highlighted the potential of selective antagonists in treating binge eating and possibly other eating disorders with a compulsive component. The study demonstrated the effects of various OX receptor antagonists on compulsive food consumption in a binge-eating model, providing insights into novel pharmacological treatments for eating disorders (Piccoli et al., 2012).